Cgp 64213

• Molecular Formula: C26H36IN2O7P
• Molecular Weight: 646.5 g/mol
• InChI: InChI=1S/C26H36IN2O7P/c1-18(20-6-5-7-21(15-20)26(33)34)29-16-22(30)17-37(35,36)13-4-2-3-12-28-25(32)11-9-19-8-10-24(31)23(27)14-19/h5-8,10,14-15,18,22,29-31H,2-4,9,11-13,16-17H2,1H3,(H,28,32)(H,33,34)(H,35,36)/t18-,22+/m1/s1
• InChIKey: RLYLJDJFHZHCTR-GCJKJVERSA-N

Cgp 64213 High-Affinity GABAB Receptor Antagonist: Product Specification and Selection Criteria for Neuroscience Procurement

Cgp 64213 (CAS 200402-50-2) is a selective, high-affinity antagonist of the GABAB receptor, a class C G-protein-coupled receptor central to inhibitory neurotransmission in the mammalian central nervous system [1]. The compound is distinguished by its nanomolar affinity (Kd approximately 1 nM) and is most critically utilized as the radioiodinated probe [125I]CGP 64213 for receptor autoradiography, expression cloning, and competitive binding studies to characterize GABAB receptor pharmacology and distribution [1][2]. This compound represents a specialized research tool engineered for applications demanding high-specificity GABAB receptor engagement, distinct from therapeutic agonists like baclofen or lower-affinity antagonists [3].

Workflow Radioligand autoradiography and expression cloning

Selection High-affinity GABAB receptor antagonist probe

Use Context Quantitative receptor mapping and GPCR deorphanization

• [1] CGP 64213. (2008). In xPharm: The Comprehensive Pharmacology Reference (pp. 1-2). Elsevier. https://doi.org/10.1016/B978-008055232-3.61432-1 View Source
• [2] Froestl, W., Bettler, B., Bittiger, H., Heid, J., Kaupmann, K., Mickel, S. J., & Strub, D. (2001). Ligands for expression cloning and isolation of GABA(B) receptors. Farmaco, 56(1-2), 101-105. https://doi.org/10.1016/s0014-827x(01)01003-5 View Source
• [3] GPCRdb. (n.d.). Ligand source activities: CGP 35348. Retrieved April 17, 2025, from https://gpcrdb.org/ligand/target/all/004_002_001_002/ View Source

Cgp 64213: Why Standard GABAB Ligands Cannot Substitute in Quantitative Receptor Mapping and High-Fidelity Cloning Workflows

The GABAB receptor field comprises a diverse set of ligands with orders-of-magnitude differences in binding affinity and functional profiles. Standard agonists like baclofen (EC50 ~2.3 μM) or first-generation antagonists like CGP 35348 (IC50 ~34 μM) lack the potency and specific binding characteristics required for high-resolution receptor autoradiography or expression cloning [1]. Even among potent antagonists, the specific functional utility of [125I]CGP 64213 as a robust radioiodinated probe for visualizing and quantifying GABAB receptor distribution cannot be assumed for other compounds like CGP 54626 or CGP 55845, which are primarily utilized as unlabeled functional blockers . The following quantitative evidence demonstrates that Cgp 64213 occupies a unique position within the GABAB pharmacological toolbox defined by its extremely high affinity and its validated role as a radioligand that enabled the cloning of the GABAB receptor [2].

Target: Cgp 64213 high-affinity GABAB antagonist / radioligand

Low-affinity antagonists (CGP 35348, SCH 50911)

Orders-of-magnitude affinity gap may not support quantitative mapping or cloning

Unlabeled potent antagonists (CGP 54626, CGP 55845)

Lack radiolabel required for autoradiography and expression cloning workflows

GABAB agonists (baclofen)

Opposite functional effect; not interchangeable for antagonist or inhibition studies

• [1] GPCRdb. (n.d.). Ligand source activities: BACLOFEN. Retrieved April 17, 2025, from https://gpcrdb.org/ligand/target/all/004_002_001_002/ View Source
• [2] Froestl, W., Bettler, B., Bittiger, H., Heid, J., Kaupmann, K., Mickel, S. J., & Strub, D. (2001). Ligands for expression cloning and isolation of GABA(B) receptors. Farmaco, 56(1-2), 101-105. https://doi.org/10.1016/s0014-827x(01)01003-5 View Source

Cgp 64213 Procurement Data: Quantitative Differentiation from GABAB Antagonist Comparators

Cgp 64213 Demonstrates Nanomolar Affinity Superior to First-Generation GABAB Antagonists

Cgp 64213 exhibits a binding affinity (Kd ~1 nM) that is orders of magnitude higher than earlier generation GABAB antagonists. This high affinity is essential for its utility as the radioiodinated probe [125I]CGP 64213 in receptor autoradiography and expression cloning [1]. In contrast, the antagonist CGP 35348 displays an IC50 of approximately 34 µM in rat cortical membrane binding assays, indicating a >30,000-fold lower apparent affinity . Similarly, the competitive antagonist SCH 50911 has an IC50 of 1.1 µM at the GABAB receptor . This vast difference in potency is not a minor variation but a categorical distinction that defines the experimental scope of each compound.

Affinity comparison

Reported

Cgp 64213 Kd ~1 nM vs CGP 35348 IC50 ~34 µM, >30,000-fold

Supports high-specificity occupancy for autoradiography

Cross-study comparison; assay conditions vary

Evidence Dimension	GABAB Receptor Binding Affinity
Target Compound Data	Kd approximately 1 nM
Comparator Or Baseline	CGP 35348: IC50 = 34 µM; SCH 50911: IC50 = 1.1 µM
Quantified Difference	Cgp 64213 affinity is >30,000-fold higher than CGP 35348 and >1,000-fold higher than SCH 50911
Conditions	Radioligand binding assay; CGP 35348 data from rat cortical membranes; SCH 50911 data from recombinant GABAB receptor

Why This Matters

Procurement of Cgp 64213 is justified when experimental designs require picomolar to low nanomolar concentrations to achieve high-specificity receptor occupancy for autoradiographic detection or to avoid non-specific binding, tasks for which lower-affinity ligands are unsuitable.

• [1] CGP 64213. (2008). In xPharm: The Comprehensive Pharmacology Reference (pp. 1-2). Elsevier. https://doi.org/10.1016/B978-008055232-3.61432-1 View Source

Validation of Cgp 64213 as the Radioligand Critical for GABAB Receptor Expression Cloning

The development of the radioiodinated probe [125I]CGP 64213 was a strategic decision driven by its high affinity and specific activity, which was instrumental in the successful expression cloning of the GABAB receptor [1]. This represents a functional validation not shared by unlabeled antagonists like CGP 54626 (IC50 = 4 nM) or CGP 55845 (IC50 = 5 nM) [2]. While these comparators are potent, selective antagonists used for functional blockade, they were not the tools that enabled the isolation and identification of the GABAB receptor cDNA. The proven utility of [125I]CGP 64213 in this landmark discovery distinguishes it as a uniquely characterized reagent for projects involving novel receptor identification or characterization.

Expression cloning validation

Head-to-head

[125I]CGP 64213 enabled GABAB receptor cloning

Reported cloning utility not shared by unlabeled antagonists

Functional validation in cDNA library screening

Evidence Dimension	Utility in Receptor Cloning Workflows
Target Compound Data	Enabled successful expression cloning of GABAB receptors 1a and 1b
Comparator Or Baseline	CGP 54626 and CGP 55845
Quantified Difference	No comparable reported utility in enabling expression cloning for these comparators
Conditions	Expression cloning from mammalian cDNA libraries

Why This Matters

For laboratories involved in deorphanizing GPCRs or studying receptor-protein interactions, Cgp 64213 offers a precedent of success in critical, high-impact applications that is absent for other potent GABAB antagonists.

• [1] Froestl, W., Bettler, B., Bittiger, H., Heid, J., Kaupmann, K., Mickel, S. J., & Strub, D. (2001). Ligands for expression cloning and isolation of GABA(B) receptors. Farmaco, 56(1-2), 101-105. https://doi.org/10.1016/s0014-827x(01)01003-5 View Source
• [2] PeptideDB. (n.d.). CGP 54626 hydrochloride. Retrieved April 17, 2025, from https://www.peptidedb.com/database/CGP-54626-hydrochloride.html View Source

Cgp 64213 Quantifies Region-Specific GABAB Receptor Alterations in Primate Parkinsonism Model

Autoradiography with [125I]CGP 64213 has been used to map and quantify changes in GABAB receptor density in a primate model of Parkinson's disease [1]. The study demonstrated a quantifiable and region-specific alteration in receptor binding: a -40% decrease in the substantia nigra pars compacta (SNpc) and a +29% increase in the internal segment of the globus pallidus (GPi) following MPTP-induced nigrostriatal depletion [1]. This level of spatial and quantitative resolution is achievable due to the high affinity and low non-specific binding of the radioligand. While other GABAB antagonists can block receptor function in vivo, they lack the radioactive label necessary for this type of precise anatomical quantification.

Primate PD model mapping

Class-level

-40% SNpc, +29% GPi receptor binding change

Supports quantitative disease-model receptor mapping

Unlabeled antagonists cannot provide this resolution

Evidence Dimension	Quantification of Disease-Induced Receptor Density Changes
Target Compound Data	MPTP induced a -40% change in SNpc and +29% change in GPi GABAB receptor binding
Comparator Or Baseline	Unlabeled GABAB antagonists (e.g., CGP 54626, CGP 55845)
Quantified Difference	Unlabeled antagonists cannot directly quantify receptor density or distribution in tissue sections
Conditions	Primate (monkey) brain autoradiography following MPTP lesion

Why This Matters

Procurement of [125I]CGP 64213 is essential for research programs requiring quantitative ex vivo or in vitro mapping of GABAB receptor distribution, such as in disease models or drug occupancy studies, a capability not offered by non-radioactive antagonists.

• [1] Calon, F., Morissette, M., Goulet, M., Grondin, R., Blanchet, P. J., Bédard, P. J., & Di Paolo, T. (2000). 125I-CGP 64213 binding to GABA(B) receptors in the brain of monkeys: effect of MPTP and dopaminomimetic treatments. Experimental Neurology, 163(1), 191-199. https://doi.org/10.1006/exnr.2000.7366 View Source

Differentiation from Baclofen: Cgp 64213 as a High-Affinity Antagonist Versus Clinical Agonist

Cgp 64213 is a potent antagonist, whereas baclofen is a GABAB receptor agonist with an EC50 of approximately 2.38 µM [1]. The functional opposition (antagonist vs. agonist) and the difference in potency (~2,300-fold difference based on Cgp 64213's ~1 nM Kd vs. baclofen's ~2.3 µM EC50) represent a fundamental dichotomy in their research applications. Cgp 64213 is used to block endogenous GABA or exogenous agonist (like baclofen) signaling, while baclofen is used to stimulate the receptor [1][2]. Substituting one for the other would invert the experimental hypothesis. Furthermore, the high affinity of Cgp 64213 makes it suitable for use as a radioligand at low concentrations, minimizing non-specific binding, whereas baclofen's lower potency limits its utility in such assays [3].

Antagonist vs agonist

Reported

Antagonist (Kd ~1 nM) vs baclofen agonist (EC50 ~2.3 µM)

Functional opposition requires antagonist selection for inhibition studies

~2,300-fold higher apparent potency

Evidence Dimension	Functional Activity and Potency at GABAB Receptor
Target Compound Data	Antagonist; Kd ~1 nM
Comparator Or Baseline	Baclofen: Agonist; EC50 ~2.38 µM
Quantified Difference	Opposite functional effect; Cgp 64213 exhibits approximately 2,300-fold higher apparent potency
Conditions	Binding and functional assays in recombinant and native receptor systems

Why This Matters

Procurement decisions must distinguish between antagonist and agonist tool compounds. Selecting Cgp 64213 is non-negotiable for experiments designed to inhibit GABAB receptor activity or for high-sensitivity binding studies, where baclofen is functionally inappropriate and insufficiently potent.

• [1] GPCRdb. (n.d.). Ligand source activities: BACLOFEN. Retrieved April 17, 2025, from https://gpcrdb.org/ligand/target/all/004_002_001_002/ View Source
• [2] CGP 64213. (2008). In xPharm: The Comprehensive Pharmacology Reference (pp. 1-2). Elsevier. https://doi.org/10.1016/B978-008055232-3.61432-1 View Source
• [3] Froestl, W., Bettler, B., Bittiger, H., Heid, J., Kaupmann, K., Mickel, S. J., & Strub, D. (2001). Ligands for expression cloning and isolation of GABA(B) receptors. Farmaco, 56(1-2), 101-105. https://doi.org/10.1016/s0014-827x(01)01003-5 View Source

Cgp 64213 Best Application Scenarios: Optimizing Procurement for High-Impact GABAB Receptor Studies

High-Resolution GABAB Receptor Autoradiography and Quantitative Brain Mapping

In this application, the radioiodinated form [125I]CGP 64213 is employed for quantitative autoradiography to map the distribution and density of GABAB receptors in brain tissue sections. The high affinity (Kd ~1 nM) ensures a high signal-to-noise ratio, enabling the detection of subtle, region-specific changes in receptor expression in disease models or following pharmacological interventions, as demonstrated in the MPTP-primate model of Parkinson's disease [1]. This is a primary and well-validated use case for the compound.

Expression Cloning and Deorphanization of G-Protein Coupled Receptors

[125I]CGP 64213 is a historically validated tool for expression cloning strategies aimed at isolating novel GPCRs or receptor subunits from cDNA libraries. Its successful use in the landmark cloning of the GABAB receptor provides a proven experimental framework [2]. Procurement is strongly indicated for laboratories undertaking similar high-risk, high-reward projects to identify unknown receptor targets with high specificity.

Competitive Radioligand Binding Assays to Determine Affinity of Unlabeled Compounds

Cgp 64213, in its unlabeled form, is procured for use in competitive binding assays against [125I]CGP 64213 or other radioligands. Its extremely high affinity allows for the accurate determination of the affinity (Ki) of new, unlabeled GABAB receptor ligands by measuring their ability to displace the specifically bound radiotracer [3]. This is a standard application in GABAB drug discovery and pharmacological profiling, where the high potency of Cgp 64213 provides a sensitive baseline for comparison.

Functional Antagonism of GABAB Receptor-Mediated Signaling in Cellular Assays

For in vitro studies requiring blockade of GABAB receptor function, Cgp 64213 (unlabeled) serves as a high-potency antagonist [3]. This is applicable in assays measuring GABAB-mediated inhibition of cAMP production, modulation of potassium or calcium channels, or other downstream signaling events in neuronal cultures or heterologous expression systems. The selection of Cgp 64213 over lower-affinity antagonists ensures complete receptor blockade at low, well-tolerated concentrations, minimizing off-target effects and improving assay specificity.

Application

Selection Property

Validation Focus

Receptor autoradiography & brain mapping

High-affinity radioligand probe

Signal-to-noise ratio and quantitative accuracy

GPCR expression cloning

Validated cloning tool (radiolabeled)

Precedent of successful receptor isolation

Competitive radioligand binding

High-potency unlabeled competitor

Displacement sensitivity for Ki determination

Functional GABAB antagonism

High-potency antagonist

Complete receptor blockade at low concentrations

• [1] Calon, F., Morissette, M., Goulet, M., Grondin, R., Blanchet, P. J., Bédard, P. J., & Di Paolo, T. (2000). 125I-CGP 64213 binding to GABA(B) receptors in the brain of monkeys: effect of MPTP and dopaminomimetic treatments. Experimental Neurology, 163(1), 191-199. https://doi.org/10.1006/exnr.2000.7366 View Source
• [2] Froestl, W., Bettler, B., Bittiger, H., Heid, J., Kaupmann, K., Mickel, S. J., & Strub, D. (2001). Ligands for expression cloning and isolation of GABA(B) receptors. Farmaco, 56(1-2), 101-105. https://doi.org/10.1016/s0014-827x(01)01003-5 View Source
• [3] CGP 64213. (2008). In xPharm: The Comprehensive Pharmacology Reference (pp. 1-2). Elsevier. https://doi.org/10.1016/B978-008055232-3.61432-1 View Source